N-cyclohexyl-2,4-dimethoxy-N-methylbenzenesulfonamide

• Molecular Formula: C15H23NO4S
• Molecular Weight: 313.4 g/mol
• IUPAC Name: N-cyclohexyl-2,4-dimethoxy-N-methylbenzenesulfonamide
• InChI: InChI=1S/C15H23NO4S/c1-16(12-7-5-4-6-8-12)21(17,18)15-10-9-13(19-2)11-14(15)20-3/h9-12H,4-8H2,1-3H3
• InChI Key: NHOJLLCXDBMZOR-UHFFFAOYSA-N
• SMILES: CN(C1CCCCC1)S(=O)(=O)C2=C(C=C(C=C2)OC)OC

Description

N-cyclohexyl-2,4-dimethoxy-N-methylbenzenesulfonamide (CDMBS) is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. CDMBS belongs to the family of sulfonamide compounds, which are widely used in medicinal chemistry and drug discovery.

Mechanism Of Action

The exact mechanism of action of N-cyclohexyl-2,4-dimethoxy-N-methylbenzenesulfonamide is not fully understood, but it is believed to act by inhibiting certain enzymes or proteins involved in disease pathways. For example, N-cyclohexyl-2,4-dimethoxy-N-methylbenzenesulfonamide has been shown to inhibit the activity of the enzyme carbonic anhydrase, which is involved in the regulation of pH in the body.

Biochemical And Physiological Effects

N-cyclohexyl-2,4-dimethoxy-N-methylbenzenesulfonamide has been shown to have various biochemical and physiological effects in vitro and in vivo. For example, N-cyclohexyl-2,4-dimethoxy-N-methylbenzenesulfonamide has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit the production of inflammatory cytokines, and reduce oxidative stress.

Advantages And Limitations For Lab Experiments

One of the main advantages of N-cyclohexyl-2,4-dimethoxy-N-methylbenzenesulfonamide for lab experiments is its relatively simple synthesis method, which allows for easy production of large quantities of the compound. However, one limitation is that N-cyclohexyl-2,4-dimethoxy-N-methylbenzenesulfonamide is a relatively new compound and its full range of applications and potential limitations are not yet fully understood.

Future Directions

There are several potential future directions for research on N-cyclohexyl-2,4-dimethoxy-N-methylbenzenesulfonamide. One area of interest is the development of N-cyclohexyl-2,4-dimethoxy-N-methylbenzenesulfonamide-based drugs for the treatment of cancer and other diseases. Another potential direction is the use of N-cyclohexyl-2,4-dimethoxy-N-methylbenzenesulfonamide in materials science, such as the development of new sensors or catalysts. Additionally, further studies are needed to fully understand the mechanisms of action and potential limitations of N-cyclohexyl-2,4-dimethoxy-N-methylbenzenesulfonamide in various applications.

Synthesis Methods

The synthesis of N-cyclohexyl-2,4-dimethoxy-N-methylbenzenesulfonamide involves a multi-step process that starts with the reaction of cyclohexylamine and 2,4-dimethoxybenzenesulfonyl chloride in the presence of a base. The resulting intermediate is then reacted with methylamine to yield the final product, N-cyclohexyl-2,4-dimethoxy-N-methylbenzenesulfonamide.

Scientific Research Applications

N-cyclohexyl-2,4-dimethoxy-N-methylbenzenesulfonamide has been extensively studied for its potential applications in various fields, including medicinal chemistry, materials science, and analytical chemistry. In medicinal chemistry, N-cyclohexyl-2,4-dimethoxy-N-methylbenzenesulfonamide has been investigated as a potential drug candidate for the treatment of various diseases, including cancer, inflammation, and neurodegenerative disorders.